Acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol

• CAS No.: 41494-93-3
• Molecular Formula: C14H26O6
• Molecular Weight: 290.35 g/mol
• IUPAC Name: acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol
• InChI: InChI=1S/C10H18O2.2C2H4O2/c1-8(2)5-4-6-9(3)7-10(11)12;2*1-2(3)4/h5,7,10-12H,4,6H2,1-3H3;2*1H3,(H,3,4)
• InChI Key: ZVHDQBBRQHDSHX-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CC(O)O)C)C.CC(=O)O.CC(=O)O

Description

Acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol is a chemical compound with a unique structure that includes both acetic acid and a diene diol component

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol typically involves the reaction of acetic acid with 3,7-dimethylocta-2,6-diene-1,1-diol under specific conditions. The reaction may require the use of catalysts and controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as purification and isolation to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The conditions for these reactions may vary, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with enzymes or other biomolecules.

Medicine: Research may explore its potential therapeutic effects or its use as a precursor for pharmaceutical compounds.

Industry: It can be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol involves its interaction with molecular targets such as enzymes or receptors. The pathways involved may include binding to active sites, altering enzyme activity, or modulating signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Geranyl acetate:

Linalyl acetate: Another related compound used in perfumery and aromatherapy.

Geranic acid: A compound with similar structural features and potential biological activity.

Uniqueness

Acetic acid;3,7-dimethylocta-2,6-diene-1,1-diol is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties compared to similar compounds.